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Compound of Interest

Compound Name: p-Terphenyl-d14

cat. No.: BO51327

An In-depth Technical Guide to the Physical Characteristics of p-Terphenyl-d14

Introduction

p-Terphenyl-d14 is the deuterated analogue of p-terphenyl, an aromatic hydrocarbon.
Comprising a central benzene ring substituted with two phenyl groups at the para positions, its
deuterated form is a valuable tool in various research applications. It is frequently utilized as an
internal standard in analytical chemistry, particularly in mass spectrometry-based methods for
detecting polycyclic aromatic hydrocarbons (PAHs) and in environmental analysis.[1] The
substitution of hydrogen with deuterium atoms provides a distinct mass shift, facilitating its
differentiation from non-deuterated analogues without significantly altering its chemical
properties. This guide provides a detailed overview of the core physical characteristics of p-
Terphenyl-d14, outlines the experimental protocols for their determination, and presents a
logical workflow for solubility analysis.

Core Physical and Chemical Properties

The fundamental physical and chemical data for p-Terphenyl-d14 are summarized below.
These properties are crucial for its handling, application in experimental setups, and for
predicting its behavior in various chemical environments.
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Property

Value

Chemical Formula

CisD1a4 (also represented as CeDs5CsD4CsDs)[2]
[31[4]

Molecular Weight 244.39 g/mol
CAS Number 1718-51-0
Solid, often appearing as white or light-yellow
Appearance
needles or leaves.
Melting Point 212-213 °C
N ) ~400 °C at 760 mmHg (value for non-deuterated
Boiling Point

p-terphenyl)

Isotopic Purity

Typically =298 atom % D

Chemical Purity

>98%

Solubility

Insoluble in water; soluble in hot benzene;

sparingly soluble in chloroform and DMSO.

Experimental Protocols

Accurate determination of physical characteristics is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the melting point, boiling

point, and solubility of solid organic compounds like p-Terphenyl-d14.

Melting Point Determination (Capillary Method)

The melting point provides a criterion for purity and identification. Pure crystalline compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.

Methodology:

o Sample Preparation: A small amount of dry, finely powdered p-Terphenyl-d14 is introduced

into a glass capillary tube, which is sealed at one end. The sample is packed to a height of

approximately 1-3 mm by gently tapping the tube.
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is placed in a heating apparatus, such as
a Thiele tube filled with mineral oil or an electrically heated Mel-Temp device.

o Heating and Observation: The apparatus is heated gradually. An initial rapid heating can be
used to find an approximate melting point. For an accurate measurement, a new sample is
heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the
expected melting point.

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample has completely
liquefied. The melting point is reported as the range T1-T2.

Boiling Point Determination (Micro Reflux Method)

For high-boiling-point solids, the boiling point is determined by heating the substance to its
gaseous phase and measuring the temperature at which the vapor and liquid are in equilibrium.

Methodology:

e Apparatus Setup: A small quantity (e.g., a few milliliters) of the molten sample is placed in a
small test tube or microscale flask. A few boiling stones are added to prevent bumping.

o Thermometer Placement: A thermometer is positioned in the apparatus such that the top of
the bulb is level with the side arm of the distillation head or the bottom of the condenser in a
reflux setup. This ensures the thermometer measures the temperature of the vapor, not the
superheated liquid.

o Heating: The sample is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb. The vapor then condenses in the condenser and flows back into the flask,
a process known as reflux.

o Equilibrium and Measurement: The heating rate is adjusted to maintain a steady reflux. The
temperature will stabilize when the vapor is in equilibrium with the boiling liquid. This stable
temperature reading is the boiling point of the substance at the current atmospheric
pressure. The barometric pressure should also be recorded.
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Qualitative Solubility Analysis

Solubility tests provide valuable information about the polarity and functional groups present in
a compound. The general principle is that "like dissolves like."

Methodology:

e Sample and Solvent Preparation: A small, measured amount of p-Terphenyl-d14 (e.g., 25-
100 mg) is placed in a test tube. Approximately 0.5-3 mL of the chosen solvent is added.

o Testing Procedure: The mixture is agitated vigorously at room temperature. A substance is
considered soluble if it forms a homogeneous solution with no visible suspended particles.

e Solvent Sequence: A hierarchical approach is typically used to classify the compound:

o Water: Tests for low molecular weight, polar compounds. If soluble, the pH is checked with
litmus paper to indicate acidic (e.g., carboxylic acids) or basic (e.g., amines) functional
groups.

o 5% Sodium Hydroxide (NaOH): If insoluble in water, this test checks for acidic functional
groups such as phenols or carboxylic acids.

o 5% Sodium Bicarbonate (NaHCOs): Used to distinguish strong acids (carboxylic acids)
from weak acids (phenols). Carboxylic acids are typically soluble in NaHCOs, while most
phenols are not.

o 5% Hydrochloric Acid (HCI): If insoluble in water and NaOH, this test identifies basic
functional groups, most commonly amines.

o Concentrated Sulfuric Acid (H2SOa4): Compounds that are neutral and insoluble in the
previous solvents (e.g., large hydrocarbons, ethers, ketones) may dissolve in cold,
concentrated sulfuric acid.

Based on this protocol, p-Terphenyl-d14, being a large, neutral, nonpolar hydrocarbon, would
be expected to be insoluble in water, 5% NaOH, 5% NaHCOs, and 5% HCI, but may show
solubility in concentrated H2SOa.
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Logical Workflow Visualization

The process of determining the solubility classification of an unknown organic compound can
be represented as a logical decision tree. The following diagram illustrates this experimental
workflow.
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Caption: Experimental workflow for the qualitative solubility analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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